Cas no 69974-54-5 (Capryl alcohol-d18)

• Product Name: Capryl alcohol-d18
• CAS No: 69974-54-5
• MF: C₈H₁₈O
• MW: 148.338833332062
• CID: 2799492
• Update Time: 2023-08-07

Capryl alcohol-d18 Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecadeuterio-8-deuteriooxyoctane
• Capryl alcohol-d18

• Inchi： 1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D
• InChI Key： KBPLFHHGFOOTCA-PBYHGZINSA-N
• SMILES： O([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.940 g/mL at 25 °C
• Melting Point: -15 °C(lit.)
• Boiling Point: 196 °C(lit.)

Capryl alcohol-d18 Security Information

• Hazard Category Code： 36/37
• Safety Instruction： 26-36/37
• Hazardous Material Identification：